10-Bromo-7-oxo-3,11-dithiatricyclo[6.3.0.0,2,6]undeca-1(8),2(6),4,9-tetraene-4-carbaldehyde

Specification

• Molecular Formula: C10H3BrO2S2
• Molecular Weight: 299.2 g/mol
• IUPAC Name: 10-bromo-7-oxo-3,11-dithiatricyclo[6.3.0.02,6]undeca-1(8),2(6),4,9-tetraene-4-carbaldehyde
• Standard InChI: InChI=1S/C10H3BrO2S2/c11-7-2-6-8(13)5-1-4(3-12)14-9(5)10(6)15-7/h1-3H
• Standard InChI Key: CEJIJBXVXQCDFU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1C(=O)C3=C2SC(=C3)Br)C=O

Introduction

10-Bromo-7-oxo-3,11-dithiatricyclo[6.3.0.0,2,6]undeca-1(8),2(6),4,9-tetraene-4-carbaldehyde is a complex organic compound characterized by its intricate tricyclic structure, which includes bromine, sulfur, and oxygen atoms. This compound belongs to the class of heterocyclic compounds due to the presence of sulfur in its structure and is also classified as a brominated compound.

Synthesis

The synthesis of 10-Bromo-7-oxo-3,11-dithiatricyclo[6.3.0.0,2,6]undeca-1(8),2(6),4,9-tetraene-4-carbaldehyde involves multiple steps, typically starting with the preparation of the core tricyclic structure. This is followed by the introduction of bromine and the formation of the aldehyde group. The reaction conditions often require specific catalysts and solvents to achieve the desired product with high purity.

Chemical Reactions

This compound can undergo several types of chemical reactions, including oxidation and reduction. Common reagents used in these reactions include potassium permanganate for oxidation and sodium borohydride for reduction processes. The outcomes of these reactions depend significantly on reaction conditions such as temperature, solvent choice, and concentration of reactants.

Applications

10-Bromo-7-oxo-3,11-dithiatricyclo[6.3.0.0,2,6]undeca-1(8),2(6),4,9-tetraene-4-carbaldehyde has several applications in scientific research:

• Chemistry: It serves as a building block in the synthesis of more complex molecules.

• Biology: Researchers study its interactions with biological molecules to understand its potential as a biochemical tool.

• Medicine: Its unique structure makes it a candidate for drug development and medicinal chemistry.

• Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of its use.